Cas no 2229130-13-4 (tert-butyl N-2-(1-amino-2,2,2-trifluoroethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(1-amino-2,2,2-trifluoroethyl)phenylcarbamate
• CAS No: 2229130-13-4
• MF: C₁₃H₁₇F₃N₂O₂
• MW: 290.281493902206
• CID: 5980355
• PubChem ID: 165687648
• Update Time: 2025-06-30

tert-butyl N-2-(1-amino-2,2,2-trifluoroethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-amino-2,2,2-trifluoroethyl)phenylcarbamate
• EN300-1874819
• tert-butyl N-[2-(1-amino-2,2,2-trifluoroethyl)phenyl]carbamate
• 2229130-13-4

• Inchi： 1S/C13H17F3N2O2/c1-12(2,3)20-11(19)18-9-7-5-4-6-8(9)10(17)13(14,15)16/h4-7,10H,17H2,1-3H3,(H,18,19)
• InChI Key： PMLQCHUAMLCMNZ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1NC(=O)OC(C)(C)C)N)(F)F

Computed Properties

• Exact Mass: 290.12421228g/mol
• Monoisotopic Mass: 290.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(1-amino-2,2,2-trifluoroethyl)phenylcarbamate

Introduction to Tert-butyl N-2-(1-amino-2,2,2-trifluoroethyl)phenylcarbamate (CAS No. 2229130-13-4)

Tert-butyl N-2-(1-amino-2,2,2-trifluoroethyl)phenylcarbamate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2229130-13-4, belongs to the class of carbamates and exhibits unique structural and functional properties that make it a promising candidate for various applications in medicinal chemistry. The presence of a tert-butyl group and a 1-amino-2,2,2-trifluoroethyl side chain contributes to its distinctive chemical behavior and potential biological activity.

The carbamate functional group in Tert-butyl N-2-(1-amino-2,2,2-trifluoroethyl)phenylcarbamate plays a crucial role in its reactivity and interaction with biological targets. Carbamates are known for their ability to form stable complexes with enzymes and receptors, making them valuable intermediates in the synthesis of drugs targeting neurological disorders, inflammatory conditions, and other diseases. The tert-butyl group enhances the lipophilicity of the molecule, facilitating better membrane penetration and improving bioavailability.

The 1-amino-2,2,2-trifluoroethyl side chain is particularly noteworthy due to its fluorinated nature. Fluorine atoms are frequently incorporated into pharmaceutical compounds because they can modulate metabolic stability, binding affinity, and pharmacokinetic properties. In Tert-butyl N-2-(1-amino-2,2,2-trifluoroethyl)phenylcarbamate, the fluorine atoms contribute to increased metabolic resistance, prolonging the compound's half-life in vivo. This feature is particularly advantageous for drugs that require prolonged therapeutic effects.

Recent research in medicinal chemistry has highlighted the importance of fluorinated carbamates in the development of novel therapeutics. Studies have demonstrated that compounds containing fluorine atoms can exhibit enhanced binding affinity to biological targets compared to their non-fluorinated counterparts. This improved binding affinity translates to higher efficacy and lower dosages required for therapeutic effects. Tert-butyl N-2-(1-amino-2,2,2-trifluoroethyl)phenylcarbamate is being explored as a potential lead compound in this context, with preliminary studies suggesting its utility in treating various inflammatory and neurological disorders.

The structural features of Tert-butyl N-2-(1-amino-2,2,2-trifluoroethyl)phenylcarbamate also make it an interesting candidate for further derivatization and optimization. By modifying the substituents on the phenyl ring or introducing additional functional groups, researchers can fine-tune the compound's pharmacological properties. For instance, replacing the tert-butyl group with other alkyl or aryl groups could alter the compound's solubility profile or metabolic stability. Similarly, varying the length or composition of the 1-amino-2,2,2-trifluoroethyl side chain could influence its interactions with biological targets.

In addition to its potential therapeutic applications, Tert-butyl N-2-(1-amino-2,2,2-trifluoroethyl)phenylcarbamate may find utility in other areas of chemical research. Its unique structure makes it a valuable tool for studying enzyme mechanisms and developing new synthetic methodologies. For example, researchers can use this compound as a substrate or inhibitor in enzymatic reactions to gain insights into catalytic processes and develop more efficient biocatalysts.

The synthesis of Tert-butyl N-2-(1-amino-2,2,2-trifluoroethyl)phenylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorinated groups often presents challenges due to their reactivity and sensitivity to environmental conditions. However, advances in synthetic chemistry have made it possible to incorporate fluorine atoms into complex molecules with increasing efficiency. Techniques such as nucleophilic substitution reactions and metal-catalyzed cross-coupling reactions are commonly employed in the synthesis of this compound.

As research continues to uncover new applications for Tert-butyl N-2-(1-amino-2,2,2-trifluoroethyl)phenylcarbamate，its significance in pharmaceutical development is likely to grow. The combination of structural features that enhance bioavailability、metabolic stability，and binding affinity makes this compound a versatile tool for drug discovery。Future studies will focus on elucidating its mechanism of action、optimizing its pharmacological properties，and exploring its potential in clinical settings。